7-Beta-Spironolactone

Description

7α-acetylthiospirolactone, commonly known as spironolactone, is a steroidal compound . Spironolactone is processed in the body, with one of the initial steps being its deacetylation into 7-α-thiospironolactone (7α-TS) . Further metabolic transformations of 7α-TS include S-methylation into 7α-TMS, which is considered the primary metabolite of spironolactone .

Spironolactone, a small molecule with the chemical formula C24H32O4S and a molecular weight of 416.573 , is used as a medication . It is also identified by various other names, including Aldactone and Verospiron . The National Institute of Standards and Technology (NIST) provides detailed data and structural information on spironolactone in its Chemistry WebBook .

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• CAS No.: 33784-05-3
• Product Name: 7-Beta-Spironolactone
• Molecular Formula: C24H32O4S
• Molecular Weight: 416.6 g/mol
• IUPAC Name: S-[(7S,8R,9S,10R,13S,14S,17R)-10,13-dimethyl-3,5'-dioxospiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,2'-oxolane]-7-yl] ethanethioate
• Standard InChI: InChI=1S/C24H32O4S/c1-14(25)29-19-13-15-12-16(26)4-8-22(15,2)17-5-9-23(3)18(21(17)19)6-10-24(23)11-7-20(27)28-24/h12,17-19,21H,4-11,13H2,1-3H3/t17-,18-,19-,21+,22-,23-,24+/m0/s1
• Standard InChIKey: LXMSZDCAJNLERA-KVXIHFSQSA-N
• SMILES: CC(=O)SC1CC2=CC(=O)CCC2(C3C1C4CCC5(C4(CC3)C)CCC(=O)O5)C
• Canonical SMILES: CC(=O)SC1CC2=CC(=O)CCC2(C3C1C4CCC5(C4(CC3)C)CCC(=O)O5)C
• Appearance: Off-White Solid
• Purity: > 95%
• Synonyms: (7β,17α)-7-(Acetylthio)-17-hydroxy-3-oxopregn-4-ene-21-carboxylic Acid γ-Lactone; 17-Hydroxy-7β-mercapto-3-oxo-17α-pregn-4-ene-21-carboxylic Acid γ-Lactone Acetate; 3’-(3-Oxo-7β-acetylthio-17β-hydroxyandrost-4-en-17α-yl)-propionic Acid Lactone; 7β-(Acetyl
• PubChem Compound: 11509929
• Last Modified: Aug 15 2023